Cas no 2639-78-3 (Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)-)

• Product Name: Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)-
• CAS No: 2639-78-3
• MF: C₈H₆Cl₂O₄
• MW: 237.03684091568
• CID: 256125
• PubChem ID: 151029
• Update Time: 2025-04-19

Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)-
• 2-(2,5-dichloro-4-hydroxyphenoxy)acetic acid
• (2,5-Dichloro-4-hydroxyphenoxy)acetic acid
• Acetic acid, (2,5-dichloro-4-hydroxyphenoxy)-
• NS00066836
• 2,5-Dichloro-4-hydroxyphenoxyacetic acid
• 4-OH-2,5-D
• 2639-78-3
• DTXSID00180992
• 4-Hydroxy-2,5-dichloropphenoxyacetic acid

• Inchi： 1S/C8H6Cl2O4/c9-4-2-7(14-3-8(12)13)5(10)1-6(4)11/h1-2,11H,3H2,(H,12,13)
• InChI Key： UENNJUJWZAJJIG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OCC(=O)O)Cl)O

Computed Properties

• Exact Mass: 235.96438
• Monoisotopic Mass: 235.964314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.613
• Boiling Point: 397.4°Cat760mmHg
• Flash Point: 194.2°C
• Refractive Index: 1.608
• PSA: 66.76